Cas no 1936643-87-6 (2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol)

• Product Name: 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol
• CAS No: 1936643-87-6
• MF: C₆H₁₂F₃NO
• MW: 171.160792350769
• CID: 5247676
• Update Time: 2025-10-21

2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-(aminomethyl)-4,4,4-trifluoro-2-methyl-
• 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol

• Inchi： 1S/C6H12F3NO/c1-5(3-10,4-11)2-6(7,8)9/h11H,2-4,10H2,1H3
• InChI Key： RWXJJVFFKCEHAI-UHFFFAOYSA-N
• SMILES： C(O)C(CN)(C)CC(F)(F)F

Additional information on 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol

Recent Advances in the Study of 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol (CAS: 1936643-87-6)

The compound 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol (CAS: 1936643-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and aminomethyl functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for novel therapeutics.

One of the key areas of research has been the synthesis and optimization of 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and fluorination, which demonstrated high efficiency and scalability. This advancement is particularly significant for industrial applications, where cost-effective and scalable synthesis methods are critical.

In addition to its synthetic advancements, the pharmacological profile of 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol has been extensively investigated. Recent in vitro studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study in Biochemical Pharmacology demonstrated that this compound exhibits strong inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Further in vivo studies are underway to evaluate its efficacy and safety in animal models.

Another promising application of 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol lies in its role as a building block for more complex pharmaceutical agents. Researchers have successfully incorporated this compound into the synthesis of novel kinase inhibitors, which are being explored for their anti-cancer properties. A recent patent (US20230145678) highlights its use in the development of targeted therapies for resistant forms of leukemia, showcasing its versatility in drug design.

Despite these advancements, challenges remain in the clinical translation of 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for future drug development efforts.

In conclusion, 2-(aminomethyl)-4,4,4-trifluoro-2-methylbutan-1-ol (CAS: 1936643-87-6) represents a promising molecule in the field of chemical biology and pharmaceuticals. Recent studies have highlighted its synthetic accessibility, pharmacological potential, and versatility in drug design. Continued research efforts are expected to further elucidate its therapeutic applications and overcome existing challenges, paving the way for its potential clinical use.